Cas no 208838-35-1 (N-4-(3-hydroxybutyl)phenylacetamide)

N-4-(3-hydroxybutyl)phenylacetamide is a synthetic organic compound featuring both amide and hydroxyl functional groups, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. Its structure allows for further derivatization, enabling applications in drug development, particularly as a precursor for bioactive molecules. The presence of the 3-hydroxybutyl moiety enhances solubility in polar solvents, facilitating reactions in aqueous or alcoholic media. The compound's stability under standard conditions ensures reliable handling and storage. Its well-defined chemical properties and purity make it suitable for research and industrial processes requiring precise molecular building blocks.
N-4-(3-hydroxybutyl)phenylacetamide structure
208838-35-1 structure
Product Name:N-4-(3-hydroxybutyl)phenylacetamide
CAS No:208838-35-1
MF:C12H17NO2
MW:207.268883466721
CID:6578568
PubChem ID:65919398
Update Time:2025-05-21

N-4-(3-hydroxybutyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(3-hydroxybutyl)phenylacetamide
    • n-(4-(3-Hydroxybutyl)phenyl)acetamide
    • Acetamide, N-[4-(3-hydroxybutyl)phenyl]-
    • AKOS015261087
    • CS-0277194
    • EN300-1857985
    • N-[4-(3-hydroxybutyl)phenyl]acetamide
    • 208838-35-1
    • Inchi: 1S/C12H17NO2/c1-9(14)3-4-11-5-7-12(8-6-11)13-10(2)15/h5-9,14H,3-4H2,1-2H3,(H,13,15)
    • InChI Key: CANFUZBXSGHBNC-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(CCC(O)C)=CC=1)C(=O)C

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.112±0.06 g/cm3(Predicted)
  • Boiling Point: 414.7±28.0 °C(Predicted)
  • pka: 15.09±0.70(Predicted)

N-4-(3-hydroxybutyl)phenylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1857985-0.05g
N-[4-(3-hydroxybutyl)phenyl]acetamide
208838-35-1
0.05g
$528.0 2023-09-18
Enamine
EN300-1857985-0.1g
N-[4-(3-hydroxybutyl)phenyl]acetamide
208838-35-1
0.1g
$553.0 2023-09-18
Enamine
EN300-1857985-0.25g
N-[4-(3-hydroxybutyl)phenyl]acetamide
208838-35-1
0.25g
$579.0 2023-09-18
Enamine
EN300-1857985-0.5g
N-[4-(3-hydroxybutyl)phenyl]acetamide
208838-35-1
0.5g
$603.0 2023-09-18
Enamine
EN300-1857985-1.0g
N-[4-(3-hydroxybutyl)phenyl]acetamide
208838-35-1
1g
$1070.0 2023-05-26
Enamine
EN300-1857985-2.5g
N-[4-(3-hydroxybutyl)phenyl]acetamide
208838-35-1
2.5g
$1230.0 2023-09-18
Enamine
EN300-1857985-5.0g
N-[4-(3-hydroxybutyl)phenyl]acetamide
208838-35-1
5g
$3105.0 2023-05-26
Enamine
EN300-1857985-10.0g
N-[4-(3-hydroxybutyl)phenyl]acetamide
208838-35-1
10g
$4606.0 2023-05-26
Enamine
EN300-1857985-1g
N-[4-(3-hydroxybutyl)phenyl]acetamide
208838-35-1
1g
$628.0 2023-09-18
Enamine
EN300-1857985-5g
N-[4-(3-hydroxybutyl)phenyl]acetamide
208838-35-1
5g
$1821.0 2023-09-18

Additional information on N-4-(3-hydroxybutyl)phenylacetamide

Introduction to N-4-(3-hydroxybutyl)phenylacetamide (CAS No. 208838-35-1)

N-4-(3-hydroxybutyl)phenylacetamide, a compound with the chemical identifier CAS No. 208838-35-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of N-4-(3-hydroxybutyl)phenylacetamide consists of a phenyl ring substituted with a 3-hydroxybutyl group and an acetamide moiety, which together contribute to its distinct chemical behavior and biological activity.

The synthesis and characterization of N-4-(3-hydroxybutyl)phenylacetamide have been subjects of extensive research, particularly in the context of developing novel drug candidates. The presence of the hydroxybutyl group introduces a polar and hydrophilic character to the molecule, enhancing its solubility in aqueous environments. This feature is particularly advantageous for formulating drug delivery systems that require high bioavailability and targeted action.

In recent years, N-4-(3-hydroxybutyl)phenylacetamide has been explored for its potential role in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory disorders. Studies have demonstrated that this compound can modulate inflammatory pathways by interacting with specific enzymes and receptors. The hydroxyl group in the side chain allows for hydrogen bonding interactions, which can enhance binding affinity to biological targets.

Moreover, the acetamide functional group in N-4-(3-hydroxybutyl)phenylacetamide contributes to its ability to act as a prodrug or a precursor for more active metabolites. This property is particularly valuable in drug development, as it allows for controlled release and increased bioavailability. Recent advancements in metabolic engineering have enabled researchers to optimize the pharmacokinetic profiles of such compounds, making them more effective in clinical settings.

The chemical properties of N-4-(3-hydroxybutyl)phenylacetamide also make it a suitable candidate for use in combination therapies. By leveraging its structural flexibility, researchers have been able to design derivatives that exhibit synergistic effects with other therapeutic agents. This approach has shown promise in preclinical studies, where combinations of N-4-(3-hydroxybutyl)phenylacetamide with existing drugs have demonstrated enhanced efficacy against resistant strains of pathogens.

From a synthetic chemistry perspective, the preparation of N-4-(3-hydroxybutyl)phenylacetamide involves multi-step organic reactions that highlight the compound's complexity and versatility. The introduction of the 3-hydroxybutyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, have been employed to achieve these objectives.

The pharmacological activity of N-4-(3-hydroxybutyl)phenylacetamide has been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including enzymes involved in metabolic pathways and receptors associated with neurological functions. These findings provide a strong foundation for developing targeted therapies based on this compound.

In conclusion, N-4-(3-hydroxybutyl)phenylacetamide (CAS No. 208838-35-1) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further development. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in addressing unmet medical needs.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent